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Compound of Interest

Compound Name: Cyanamide-15N2

Cat. No.: B15559168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Cyanamide-15N2. Adherence to these procedures is critical for ensuring personnel safety and

environmental compliance. Cyanamide-15N2, while chemically identical in reactivity to its

unlabeled counterpart, requires handling as a hazardous substance. The primary concern for

disposal is the chemical toxicity of the cyanamide molecule.

Hazard and Safety Information
Cyanamide-15N2 is a hazardous chemical with multiple routes of exposure and potential

health effects. All handling and disposal procedures must be conducted in a well-ventilated

chemical fume hood.[1]
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Hazard Classification Description

Acute Toxicity (Oral) Toxic if swallowed.[2][3][4]

Acute Toxicity (Dermal) Harmful or toxic in contact with skin.[2][3][4]

Skin Corrosion/Irritation
Causes severe skin burns and eye damage.[2]

[3][4][5]

Sensitization May cause an allergic skin reaction.[2][3][4]

Carcinogenicity Suspected of causing cancer.[3][4][5]

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child.[2][3][4][5]

Specific Target Organ Toxicity
May cause damage to organs through

prolonged or repeated exposure.[2][4][5]

Aquatic Hazard
Harmful to aquatic life with long-lasting effects.

[2][3][4]

Personal Protective Equipment (PPE)
When handling Cyanamide-15N2, including its waste, the following personal protective

equipment is mandatory:

Gloves: Wear appropriate chemical-resistant gloves.

Clothing: Use protective clothing to prevent skin exposure.[5]

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[5]

Respiratory Protection: If not handled in a fume hood or if dust/vapors are present, use a

NIOSH/MSHA approved respirator.[5]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Cyanamide-15N2
waste. This procedure is designed to mitigate the risks associated with its hazardous

properties, particularly the potential for releasing highly toxic hydrogen cyanide gas.
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Segregation of Waste:

All waste materials contaminated with Cyanamide-15N2, including unused product, empty

containers, and contaminated labware (e.g., pipette tips, vials), must be collected in a

designated hazardous waste container.

Crucially, do not mix Cyanamide-15N2 waste with acidic waste.[1][6] Contact with acids

will liberate highly toxic and flammable hydrogen cyanide (HCN) gas.[1][6]

Waste Container Selection and Labeling:

Use a clearly labeled, leak-proof, and chemically compatible container for waste collection.

Polypropylene containers are a suitable option.[1] Avoid metal containers.[1]

The container must be labeled with the following information:

"Hazardous Waste"[1]

"Cyanamide-15N2"

A clear warning: "Do Not Mix with Acids - Liberates Toxic Cyanide Gas"[1]

Waste Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials, particularly acids and strong oxidizing agents.[1]

[5]

Storage should be in a cool, dry place, and the container should be kept tightly closed.[5]

Disposal Arrangement:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed professional waste disposal service.[7]

Inform the disposal service of the contents of the container, specifically that it contains a

cyanide compound.
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Spill and Emergency Procedures:

In case of a spill, evacuate the area immediately.[1]

If safe to do so, prevent further leakage or spillage.[7]

Wear appropriate PPE and avoid breathing vapors, mist, or gas.[7]

For small spills, sweep up the solid material, avoiding dust formation, and place it in the

designated hazardous waste container for disposal.[4]

Do not flush spills into the sewer system.[4]

Secure the area and post "Do Not Enter" signs on laboratory doors.[1]

Report the spill to your institution's EHS office.

Disposal Workflow
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Waste Collection (in Fume Hood)

Interim Storage

Final Disposal

Generate Cyanamide-15N2 Waste

Wear Appropriate PPE
(Gloves, Gown, Eye Protection)

Select Designated, Labeled,
Chemically Compatible Waste Container

Segregate Waste:
Place all contaminated items in container

CRITICAL:
Ensure NO contact with acids

Securely Seal Waste Container

Store in Designated, Secure,
and Ventilated Hazardous Waste Area

Contact Institutional EHS or
Licensed Waste Disposal Service

Provide Waste Information
(Cyanamide Compound)

Arrange for Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the safe collection, storage, and disposal of Cyanamide-15N2 waste.
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Note on Isotopic Labeling: Cyanamide-15N2 contains a stable isotope of nitrogen (¹⁵N), which

is not radioactive. Therefore, the disposal procedures are dictated by the chemical hazards of

the cyanamide molecule itself, not by radiological concerns. Always consult and adhere to your

institution's specific protocols for the disposal of isotopically labeled compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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